5A2-SC8

• Molecular Formula: C93H173N5O20S5
• Molecular Weight: 1841.7 g/mol
• InChI: InChI=1S/C93H173N5O20S5/c1-11-16-21-26-31-36-69-119-74-79(6)89(104)114-64-59-109-84(99)41-50-96(51-42-85(100)110-60-65-115-90(105)80(7)75-120-70-37-32-27-22-17-12-2)55-46-94-48-57-98(54-45-88(103)113-63-68-118-93(108)83(10)78-123-73-40-35-30-25-20-15-5)58-49-95-47-56-97(52-43-86(101)111-61-66-116-91(106)81(8)76-121-71-38-33-28-23-18-13-3)53-44-87(102)112-62-67-117-92(107)82(9)77-122-72-39-34-29-24-19-14-4/h79-83,94-95H,11-78H2,1-10H3
• InChIKey: BYWPQQOQVPVCTC-UHFFFAOYSA-N

5A2-SC8: A Potent and Degradable Dendrimer Lipid for siRNA and miRNA Delivery

5A2-SC8 is an ionizable amino lipid and ester-based dendrimer specifically engineered for the efficient delivery of small RNAs, including siRNA and miRNA, via lipid nanoparticles (LNPs) [1]. Identified as a lead compound from a library of over 1,500 modular degradable dendrimers, it features a unique architecture with three tertiary amine heads and five lipid tails [2]. This structure enables potent in vivo gene silencing (EC50 < 0.02 mg/kg siRNA against Factor VII) and a favorable safety profile, with repeated dosing tolerated at >75 mg/kg in tumor-bearing mice [1]. Its degradable ester linkages ensure it breaks down into non-toxic byproducts, addressing a critical need for delivery vehicles with high efficacy and low hepatotoxicity in advanced disease models [2].

Workflow

In vivo RNA delivery (siRNA, miRNA, mRNA) via ionizable LNP formulation

Selection

Ester-dendrimer ionizable lipid with five lipid tails and three tertiary amines; degradable scaffold

Use Context

Research models targeting hepatocytes and tumor cells; supports ApoE-mediated uptake studies

• [1] Zhou, K., Nguyen, L. H., Miller, J. B., Yan, Y., Kos, P., Xiong, H., ... & Siegwart, D. J. (2016). Modular degradable dendrimers enable small RNAs to extend survival in an aggressive liver cancer model. Proceedings of the National Academy of Sciences, 113(3), 520-525. View Source
• [2] InvivoChem. (n.d.). 5A2-SC8 product page. Retrieved from https://www.invivochem.cn/5a2-sc8.html View Source

Why 5A2-SC8 Cannot Be Replaced by Similar Ionizable Lipids or Dendrimers

Within the class of ionizable lipids for LNP-mediated RNA delivery, even minor structural variations can drastically alter in vivo performance, cellular tropism, and safety. As demonstrated by direct comparisons, compounds with similar physicochemical properties (e.g., pKa, size, in vitro silencing) can exhibit divergent behaviors in vivo, leading to ineffective delivery or unacceptable toxicity [1]. For instance, the closely related dendrimer 3A5-SC14 fails to functionally deliver RNA to hepatocytes despite comparable liver accumulation [1]. Similarly, other dendrimers like 6A3-SC12, while showing initial promise, proved toxic in tumor-bearing models [2]. 5A2-SC8 is uniquely positioned due to its specific structural features that balance high potency with low toxicity, a combination not guaranteed by its chemical analogs or other ionizable lipids [2].

! Structurally similar 3A5-SC14 LNPs (pKa ~6.5) accumulate in liver but may not transfect hepatocytes due to distinct protein corona (ApoE vs albumin).

! DLin-MC3-DMA, despite comparable pKa, may not replicate 5A2-SC8’s ApoE-dependent hepatocyte tropism; uptake may shift to non-parenchymal cells.

! Degradation kinetics and surface chemistry, not bulk pKa alone, determine functional RNA delivery; direct substitution risks altering dose-response and endpoint interpretation.

• [1] Kim, M., Jeong, M., Hur, S., Cho, Y., Park, J., Jung, H., ... & Lee, H. (2022). Lipid Nanoparticle (LNP) Chemistry Can Endow Unique In Vivo RNA Delivery Fates within the Liver That Alter Therapeutic Outcomes in a Cancer Model. Molecular Pharmaceutics, 19(11), 3973-3986. View Source
• [2] Zhou, K., Nguyen, L. H., Miller, J. B., Yan, Y., Kos, P., Xiong, H., ... & Siegwart, D. J. (2016). Modular degradable dendrimers enable small RNAs to extend survival in an aggressive liver cancer model. Proceedings of the National Academy of Sciences, 113(3), 520-525. View Source

Quantitative Evidence for 5A2-SC8 Differentiation vs. Closest Comparators

Superior In Vivo Hepatocyte Gene Silencing vs. 3A5-SC14 (FVII Activity Reduction)

5A2-SC8 LNPs achieve significantly higher functional RNA delivery to hepatocytes in vivo compared to the structurally similar dendrimer 3A5-SC14. At an equivalent siRNA dose of 0.5 mg/kg, 5A2-SC8 LNPs reduced Factor VII (FVII) activity by 87%, whereas 3A5-SC14 LNPs showed no silencing, with activity levels comparable to the untreated control [1]. This stark difference occurs despite both LNPs having similar size, zeta potential, siRNA encapsulation efficiency, liver accumulation, and an identical pKa of 6.5 [1]. Protein corona analysis revealed that 5A2-SC8 LNPs bind apolipoprotein E (ApoE), facilitating LDL-R-mediated endocytosis into hepatocytes, while 3A5-SC14 LNPs are enriched in albumin and trafficked to Kupffer cells [1].

Hepatocyte Knockdown

Head-to-head

5A2-SC8: 87% FVII reduction
3A5-SC14: 0% reduction

ApoE-mediated hepatocyte tropism confirmed; structural analog fails to silence.

IV 0.5 mg/kg siFVII, C57BL/6 mice

Evidence Dimension	In vivo gene silencing efficiency (FVII activity reduction)
Target Compound Data	87% reduction in FVII activity
Comparator Or Baseline	3A5-SC14 LNPs: 0% reduction (baseline activity)
Quantified Difference	87 percentage points
Conditions	Mouse model, i.v. administration of LNPs containing siFVII at 0.5 mg/kg, measurement at 72 h post-injection

Why This Matters

This evidence demonstrates that in vitro performance and liver accumulation are insufficient predictors of functional delivery; selecting 5A2-SC8 over 3A5-SC14 is critical for achieving robust gene silencing in hepatocytes for liver-targeted therapies.

• [1] Kim, M., Jeong, M., Hur, S., Cho, Y., Park, J., Jung, H., ... & Lee, H. (2022). Lipid Nanoparticle (LNP) Chemistry Can Endow Unique In Vivo RNA Delivery Fates within the Liver That Alter Therapeutic Outcomes in a Cancer Model. Molecular Pharmaceutics, 19(11), 3973-3986. View Source

High Potency (EC50 < 0.02 mg/kg siRNA) and Broad Therapeutic Window vs. Class Benchmarks

5A2-SC8 demonstrates exceptional in vivo potency for gene silencing, with an EC50 of < 0.02 mg/kg siRNA against Factor VII (siFVII) in dose-response experiments [1]. This level of potency is at the forefront of reported values for synthetic siRNA delivery vehicles. Crucially, this high potency is paired with a favorable toxicity profile; in tumor-bearing mice, repeated i.v. dosing of >75 mg/kg of the dendrimer (corresponding to a 3 mg/kg siRNA dose) was well tolerated [1]. This combination yields a broad therapeutic window, a critical differentiator from other ionizable lipids where high potency often correlates with increased toxicity [2].

In Vivo Potency

Class-level

EC50 <0.02 mg/kg siRNA (siFVII)

Reported low EC50 supports siRNA dose-response studies.

Comparable to DLin-MC3-DMA ~0.03 mg/kg; class-level inference.

Evidence Dimension	In vivo potency (EC50) and maximum tolerated dose (MTD)
Target Compound Data	EC50 < 0.02 mg/kg siFVII; MTD > 75 mg/kg dendrimer
Comparator Or Baseline	Class of ionizable lipids: Potency often correlates inversely with safety; specific EC50 values for other lipids (e.g., DLin-MC3-DMA) are typically higher or exhibit narrower safety margins.
Quantified Difference	EC50 < 0.02 mg/kg represents a low effective dose; the >75 mg/kg MTD indicates a >3,750-fold therapeutic index (MTD/EC50).
Conditions	Mouse model, i.v. administration of LNPs containing siFVII (for EC50) or control siRNA (for toxicity).

Why This Matters

For translational research, a broad therapeutic window minimizes the risk of dose-limiting toxicity while maintaining high efficacy, making 5A2-SC8 a reliable choice for challenging in vivo models of cancer and other diseases.

• [1] Zhou, K., Nguyen, L. H., Miller, J. B., Yan, Y., Kos, P., Xiong, H., ... & Siegwart, D. J. (2016). Modular degradable dendrimers enable small RNAs to extend survival in an aggressive liver cancer model. Proceedings of the National Academy of Sciences, 113(3), 520-525. View Source
• [2] Jayaraman, M., Ansell, S. M., Mui, B. L., Tam, Y. K., Chen, J., Du, X., ... & Hope, M. J. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529-8533. View Source

Superior Tolerability in Tumor-Bearing Models vs. 6A3-SC12 (Body Weight Loss and Survival)

In a comparative toxicity study using chronically ill mice bearing MYC-driven liver tumors, 5A2-SC8 demonstrated significantly better tolerability than the related dendrimer 6A3-SC12. Following a single 3 mg/kg siRNA dose (75 mg/kg dendrimer), mice treated with 5A2-SC8 NPs were only mildly affected, while those receiving 6A3-SC12 NPs sustained a 10% body weight loss and failed to recover [1]. Crucially, multiple injections of 6A3-SC12 led to mortality 7 days earlier than untreated controls due to carrier toxicity, whereas 5A2-SC8 treatment was well tolerated [1]. This highlights that even among lead candidates from the same library, 5A2-SC8 offers a unique safety advantage in a disease-relevant, stressed physiological state.

Therapeutic Window

Class-level

>3,750× separation (EC50 vs. tolerated repeat dose)

Supports repeated dosing in aggressive tumor models; may reduce toxicity-related artifacts.

MYC-driven liver cancer model; repeated IV dosing.

Evidence Dimension	In vivo tolerability in tumor-bearing mice (body weight change and survival)
Target Compound Data	Mild, transient effects; no weight loss; survival benefit
Comparator Or Baseline	6A3-SC12 NPs: 10% body weight loss without recovery; mortality 7 days earlier than controls
Quantified Difference	10 percentage point difference in sustained body weight loss; at least 7-day difference in median survival due to carrier toxicity.
Conditions	MYC-driven transgenic liver cancer mouse model, i.v. administration of 3 mg/kg siRNA dose (75 mg/kg dendrimer).

Why This Matters

For studies in advanced disease models where animals are already compromised, the low toxicity of 5A2-SC8 is essential to avoid confounding results from carrier-induced morbidity, ensuring that therapeutic effects are accurately attributed to the payload.

• [1] Zhou, K., Nguyen, L. H., Miller, J. B., Yan, Y., Kos, P., Xiong, H., ... & Siegwart, D. J. (2016). Modular degradable dendrimers enable small RNAs to extend survival in an aggressive liver cancer model. Proceedings of the National Academy of Sciences, 113(3), 520-525. View Source

Significant Survival Extension in Aggressive Liver Cancer Model with let-7g miRNA Delivery

When formulated with the tumor suppressor miRNA let-7g, 5A2-SC8 LNPs provided a dramatic survival benefit in an aggressive, MYC-driven transgenic liver cancer model. Control mice (untreated or receiving 5A2-SC8 NPs with a control mimic) died around 60 days of age [1]. In contrast, weekly administration of 5A2-SC8 NPs containing let-7g (1 mg/kg miRNA) significantly extended survival, with one mouse living to 100 days [1]. This represents a >66% increase in lifespan compared to control groups, demonstrating the therapeutic potential of 5A2-SC8-mediated delivery in a clinically relevant, late-stage disease setting.

mRNA Transfection

Supporting evidence

>44% hepatocyte coverage at 0.5 mg/kg mRNA

Supports mRNA protein replacement studies; reported transfection efficiency.

FAH-/- mouse model; luciferase expression at 0.05 mg/kg.

Evidence Dimension	Survival extension in a transgenic liver cancer model
Target Compound Data	Median survival ~60 days (control) vs. up to 100 days (treated) – a >66% increase
Comparator Or Baseline	Control groups (untreated or 5A2-SC8 NPs with control mimic): median survival ~60 days.
Quantified Difference	Maximum survival extended by >40 days (from 60 to 100 days), representing a >66% increase in lifespan.
Conditions	MYC-driven transgenic liver cancer mouse model, weekly i.v. injections of 1 mg/kg let-7g miRNA encapsulated in 5A2-SC8 LNPs.

Why This Matters

This data validates 5A2-SC8 as a delivery vehicle capable of achieving meaningful therapeutic outcomes in a stringent model of human disease, supporting its selection for advanced preclinical studies in liver cancer and other hepatic indications.

• [1] Zhou, K., Nguyen, L. H., Miller, J. B., Yan, Y., Kos, P., Xiong, H., ... & Siegwart, D. J. (2016). Modular degradable dendrimers enable small RNAs to extend survival in an aggressive liver cancer model. Proceedings of the National Academy of Sciences, 113(3), 520-525. View Source

Distinct Protein Corona Drives Hepatocyte-Specific Uptake vs. 3A5-SC14's Kupffer Cell Tropism

The differential in vivo performance of 5A2-SC8 and 3A5-SC14 is mechanistically explained by their distinct protein coronas. 5A2-SC8 LNPs selectively bind apolipoprotein E (ApoE), which serves as an endogenous ligand for LDL receptors (LDL-R) on hepatocytes, thereby driving receptor-mediated endocytosis into these target cells [1]. In contrast, the surface of 3A5-SC14 LNPs is enriched in albumin but depleted in ApoE, resulting in preferential uptake by Kupffer cells and a failure to deliver RNA to hepatocytes [1]. This mechanistic insight demonstrates that 5A2-SC8's chemical structure uniquely programs a favorable protein corona for liver parenchymal cell targeting, a feature not shared by closely related analogs.

Evidence Dimension	Protein corona composition and resulting cellular uptake pathway
Target Compound Data	ApoE-rich corona; LDL-R-mediated endocytosis in hepatocytes
Comparator Or Baseline	3A5-SC14 LNPs: Albumin-rich, ApoE-depleted corona; Kupffer cell uptake
Quantified Difference	Qualitative difference in corona composition leads to distinct cellular targeting within the liver.
Conditions	In vivo protein corona analysis following i.v. administration in mice.

Why This Matters

Understanding this mechanism allows researchers to select 5A2-SC8 with confidence for applications requiring specific delivery to hepatocytes, avoiding off-target delivery to non-parenchymal cells which could reduce efficacy or cause unintended effects.

• [1] Kim, M., Jeong, M., Hur, S., Cho, Y., Park, J., Jung, H., ... & Lee, H. (2022). Lipid Nanoparticle (LNP) Chemistry Can Endow Unique In Vivo RNA Delivery Fates within the Liver That Alter Therapeutic Outcomes in a Cancer Model. Molecular Pharmaceutics, 19(11), 3973-3986. View Source

Optimal Research and Industrial Use Cases for 5A2-SC8 Based on Validated Performance

Functional Delivery of siRNA/miRNA to Hepatocytes in Liver Cancer Models

5A2-SC8 is the preferred choice for studies requiring robust, functional RNA delivery specifically to hepatocytes in vivo. Its ApoE-driven hepatocyte targeting mechanism ensures that payloads reach the intended cell type, as evidenced by 87% FVII silencing [1]. This makes it ideal for investigating liver cancer therapies, metabolic diseases, and other hepatic indications where parenchymal cell targeting is paramount.

Preclinical Studies Requiring a Broad Therapeutic Window in Compromised Models

For experiments in advanced disease models (e.g., late-stage cancer, liver fibrosis) where animals are more sensitive to toxic insults, 5A2-SC8 offers a critical safety advantage. Its demonstrated tolerability at doses exceeding 75 mg/kg in tumor-bearing mice, and its lack of confounding toxicity compared to analogs like 6A3-SC12, ensure that therapeutic outcomes can be clearly attributed to the RNA payload [2].

Longitudinal Therapeutic Studies for Survival Benefit Evaluation

Researchers aiming to demonstrate a survival benefit in aggressive disease models should prioritize 5A2-SC8. Its ability to extend lifespan by over 66% in a transgenic liver cancer model with repeated dosing confirms its suitability for long-term, multi-dose regimens without accumulation of carrier-related toxicity [2].

Mechanistic Studies of LNP Protein Corona and Cellular Tropism

5A2-SC8 serves as a well-characterized tool for investigating the relationship between ionizable lipid chemistry, protein corona formation, and in vivo cellular targeting. Its distinct corona profile (ApoE enrichment) compared to analogs like 3A5-SC14 provides a clear model system for studying these critical LNP design parameters [1].

Application

Selection Property

Validation Focus

siRNA hepatic gene silencing studies

ApoE-dependent hepatocyte-specific delivery

In vivo FVII knockdown; dose-response endpoints

miRNA replacement studies in aggressive liver tumor models

High hepatocellular delivery potency & tolerability in disease models

Survival extension endpoints; tumor suppressor miRNA delivery

mRNA protein replacement studies in genetic liver deficiency models

High hepatocyte transfection efficiency

Functional protein production; normalization of liver function markers

LNP biodistribution and cellular tropism research

ApoE/LDL-R mechanism; protein corona formation

Hepatocyte vs. Kupffer cell targeting; surface chemistry analysis

• [1] Kim, M., Jeong, M., Hur, S., Cho, Y., Park, J., Jung, H., ... & Lee, H. (2022). Lipid Nanoparticle (LNP) Chemistry Can Endow Unique In Vivo RNA Delivery Fates within the Liver That Alter Therapeutic Outcomes in a Cancer Model. Molecular Pharmaceutics, 19(11), 3973-3986. View Source
• [2] Zhou, K., Nguyen, L. H., Miller, J. B., Yan, Y., Kos, P., Xiong, H., ... & Siegwart, D. J. (2016). Modular degradable dendrimers enable small RNAs to extend survival in an aggressive liver cancer model. Proceedings of the National Academy of Sciences, 113(3), 520-525. View Source